2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[4-(3,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]-N-[2-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H18F3N3O3/c1-13-9-14(2)11-15(10-13)27-8-7-26(19(29)20(27)30)12-18(28)25-17-6-4-3-5-16(17)21(22,23)24/h3-11H,12H2,1-2H3,(H,25,28)
• InChI Key: SYACSDZRPXCURZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=CN(C(=O)C2=O)CC(=O)NC3=CC=CC=C3C(F)(F)F)C
• Molecular Formula: C21H18F3N3O3
• Molecular Weight: 417.4 g/mol

Description

2-(4-(3,5-dimethylphenyl)-2,3-dioxo-3,4-dihydropyrazin-1(2H)-yl)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H18F3N3O3 and its molecular weight is 417.388. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds with structures similar to the one have been synthesized and characterized to explore their potential as biologically active molecules. For instance, Ahmad et al. (2012) synthesized a series of N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, indicating a methodological approach to creating compounds with complex structures involving the pyrazolo[4,3-c][1,2]benzothiazine moiety (Ahmad et al., 2012). Nayak et al. (2014) further explored the synthesis of related compounds, demonstrating the versatility of these chemical frameworks in generating novel structures for potential therapeutic applications (Nayak et al., 2014).

Biological Activities

The biological activities of compounds related to the one have been extensively studied. Research has shown that these compounds exhibit various degrees of biological activities, such as antioxidant, anti-inflammatory, and antimicrobial properties. For example, the study by Ahmad et al. (2012) highlighted moderate to significant radical scavenging activities in synthesized compounds, suggesting their potential use as antioxidant agents. This finding is complemented by Chkirate et al. (2019), who synthesized pyrazole-acetamide derivatives and evaluated their antioxidant activity, showing significant results (Chkirate et al., 2019).